4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2,3-dimethoxybenzoate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 2,3-dimethoxybenzoate
• InChI: InChI=1S/C22H17N3O7S3/c1-29-15-6-3-5-13(18(15)30-2)20(28)32-16-10-31-12(9-14(16)26)11-34-22-25-24-21(35-22)23-19(27)17-7-4-8-33-17/h3-10H,11H2,1-2H3,(H,23,24,27)
• InChI Key: NFGMVWVZSXURIS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4=CC=CS4
• Molecular Formula: C22H17N3O7S3
• Molecular Weight: 531.6 g/mol

Description

4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2,3-dimethoxybenzoate is a useful research compound. Its molecular formula is C22H17N3O7S3 and its molecular weight is 531.57. The purity is usually 95%.
BenchChem offers high-quality 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2,3-dimethoxybenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2,3-dimethoxybenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

Research in synthetic chemistry often explores the synthesis of novel compounds with diverse structural moieties, such as thiophene, thiadiazole, and pyran, which are present in the compound . These studies aim to develop new methodologies or improve existing ones for synthesizing compounds with potential biological activities. For example, studies on the synthesis and characterization of new benzo[b]thiophene derivatives reveal the importance of these molecules in medicinal chemistry due to their wide spectrum of pharmacological properties (Isloor, Kalluraya, & Sridhar Pai, 2010).

Antimicrobial and Anti-inflammatory Activities

The structural components similar to those in the given compound have been investigated for their antimicrobial and anti-inflammatory activities. For instance, thiadiazole derivatives have shown promising results in the development of compounds with significant antibacterial activities (Song et al., 2017). Moreover, novel benzodifuranyl derivatives, incorporating thiadiazole and pyran moieties, were synthesized and screened for their cyclooxygenase inhibition and analgesic and anti-inflammatory activities, showcasing the therapeutic potential of such structures (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacological Properties

Compounds incorporating thiophene, thiadiazole, and pyran units have been explored for various pharmacological properties, including their potential as anti-tumor agents. Research into the synthesis and biological evaluation of bis-pyrazolyl-thiazoles incorporating the thiophene moiety has demonstrated significant anti-tumor activities, highlighting the importance of these structural motifs in designing new therapeutic agents (Gomha, Edrees, & Altalbawy, 2016).